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Introduction

(S)-C12-200 is a stereopure, ionizable cationic lipid that has garnered significant attention in
the field of nucleic acid delivery. As a key component of lipid nanopatrticles (LNPs), it plays a
crucial role in the encapsulation, delivery, and intracellular release of therapeutic payloads such
as messenger RNA (mRNA) and small interfering RNA (siRNA). Its unique chemical structure,
featuring a polyamine head group and multiple hydrophobic tails, allows for a pH-dependent
charge, which is instrumental in both the formulation process and the mechanism of action
within the target cell. This technical guide provides a comprehensive overview of the
physicochemical properties of (S)-C12-200, detailed experimental protocols for its
characterization, and a visualization of its role in cellular delivery.

Core Physicochemical Properties

The fundamental physicochemical characteristics of (S)-C12-200 are summarized in the table
below. These properties are critical for understanding its behavior in LNP formulations and its
interactions within a biological environment.
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Property Value Reference
Molecular Formula C70H145Ns0s5 [1112]
Molecular Weight 1136.96 g/mol [2]

pKa 7.12 [11[2]

Not experimentally determined

LogP . . .

in available literature.
Critical Micelle Concentration Not experimentally determined
(CMC) in available literature.

Lipid Nanoparticle (LNP) Formulation and
Characterization

(S)-C12-200 is a primary component in the formulation of LNPs for nucleic acid delivery. These
nanoparticles are typically composed of the ionizable lipid, a helper lipid (such as DOPE or
DSPC), cholesterol, and a PEGylated lipid to enhance stability and circulation time.[3][4] The
molar ratios of these components are a critical parameter that influences the efficacy of the
final formulation.[3][5]

A typical formulation of LNPs incorporating C12-200 involves the rapid mixing of an ethanolic
solution of the lipids with an acidic aqueous solution (pH 4.0) containing the nucleic acid cargo.
[5] This process leads to the self-assembly of the LNPs with the nucleic acid encapsulated
within the core.

The resulting LNPs are characterized by several key parameters:
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LNP Property Typical Value Range Reference
Size (Hydrodynamic Diameter) 70 - 100 nm [6]
Polydispersity Index (PDI) <0.2 [6]

Near-neutral at physiological
pH

Zeta Potential

Encapsulation Efficiency > 90% [7]

Experimental Protocols
Synthesis of (S)-C12-200

The synthesis of stereopure ionizable lipids like (S)-C12-200 is a multi-step process that
requires careful control of stereochemistry. A general approach involves the use of chiral
starting materials to introduce the desired stereocenters.

General Workflow for Stereopure lonizable Lipid Synthesis:
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Synthesis Workflow
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Caption: General workflow for the synthesis of stereopure ionizable lipids.
Detailed Protocol:

A detailed, step-by-step synthesis protocol for novel ionizable lipids often involves proprietary
steps. However, a general procedure for the synthesis of similar multi-tailed ionizable lipids can
be adapted from the literature. This typically involves:

» Synthesis of Chiral Epoxide: Starting from a commercially available chiral alcohol, a multi-
step synthesis is performed to generate the desired chiral epoxide corresponding to the
hydrophobic tail.
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» Ring-Opening Reaction: The chiral epoxide is then reacted with a protected polyamine core
in a ring-opening reaction. This step is crucial for establishing the stereochemistry at the
point of attachment of the hydrophobic tails.

o Deprotection and Coupling: Following the attachment of the initial tails, deprotection steps
are carried out, followed by further coupling reactions to introduce the remaining lipid tails
and the full polyamine head group.

 Purification: The final product is purified using column chromatography to isolate the desired
stereopure ionizable lipid.

o Characterization: The structure and purity of the final compound are confirmed using
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

pKa Determination using TNS Assay

The apparent pKa of an ionizable lipid within an LNP formulation is a critical parameter that
governs its interaction with nucleic acids and its ability to facilitate endosomal escape. The 2-
(p-toluidino)-6-naphthalenesulfonic acid (TNS) assay is a common method for its
determination.

Experimental Workflow for TNS Assay:
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TNS Assay Workflow
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Prepare LINP dispersion

'

Add TNS to each buffer

:

'

Mix LNP dispersion with TNS/buffer solutions

Measure fluorescence intensity

Plot fluorescence vs. pH

Determine pKa at 50% max fluorescence

Click to download full resolution via product page

Caption: Workflow for determining the apparent pKa of LNPs using the TNS assay.

Detailed Protocol:

o Preparation of Reagents:

o Prepare a series of buffers with pH values ranging from 3 to 10.

o Prepare a stock solution of TNS in a suitable solvent (e.g., ethanol).
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e Sample Preparation:
o Disperse the (S)-C12-200 containing LNPs in an appropriate buffer.
e Measurement:

o In a 96-well plate, add a fixed amount of the LNP dispersion to each well containing the
different pH buffers and the TNS probe.

o Incubate the plate for a short period to allow for equilibration.

o Measure the fluorescence intensity at an excitation wavelength of ~321 nm and an
emission wavelength of ~445 nm.

o Data Analysis:
o Plot the fluorescence intensity as a function of pH.
o Fit the data to a sigmoidal curve.

o The apparent pKa is the pH value at which 50% of the maximum fluorescence is

observed.

Phase Transition Temperature (Tm) by Differential
Scanning Calorimetry (DSC)

The phase transition temperature (Tm) of a lipid is the temperature at which it transitions from a
gel-like, ordered state to a fluid, disordered state. This property can influence the stability and
release characteristics of LNPs.

Experimental Workflow for DSC:
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DSC Workflow

Prepare hydrated lipid sample

'

Load sample and reference into DSC pans

'

Equilibrate at starting temperature

'

Ramp temperature at a constant rate

'

Record heat flow

'

Analyze thermogram to determine Tm
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Caption: General workflow for determining the phase transition temperature of a lipid using
DSC.

Detailed Protocol:
e Sample Preparation:

o A precise amount of the (S)-C12-200 lipid is weighed into a DSC pan.
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o A small amount of aqueous buffer is added to hydrate the lipid, and the pan is hermetically

sealed.

e DSC Measurement:

o The sample pan and a reference pan (containing only buffer) are placed in the DSC

instrument.
o The temperature is ramped up (and often down) at a controlled rate (e.g., 1-5 °C/min).

o The differential heat flow between the sample and reference is recorded as a function of

temperature.
o Data Analysis:
o The phase transition is observed as an endothermic peak in the heating scan.
o The Tm is typically taken as the temperature at the peak of the endotherm.

Mechanism of LNP-Mediated mRNA Delivery

The efficacy of (S)-C12-200 in LNP formulations stems from its pH-responsive nature, which
facilitates the endosomal escape of the mRNA payload.

LNP Cellular Uptake and Endosomal Escape Pathway:

LNP Delivery Pathway

Click to download full resolution via product page
Caption: The mechanism of LNP-mediated mRNA delivery and endosomal escape.

At physiological pH (~7.4) in the bloodstream, (S)-C12-200 is largely neutral, which minimizes
non-specific interactions and enhances circulation time.[4] Following cellular uptake via
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endocytosis, the LNP is trafficked into an endosome. As the endosome matures, its internal pH
drops. This acidic environment triggers the protonation of the amine groups on the (S)-C12-200
headgroup, leading to a net positive charge.[8][9] This charge reversal facilitates the interaction
of the LNP with the negatively charged endosomal membrane, leading to membrane
destabilization and the eventual release of the mRNA cargo into the cytoplasm, where it can be
translated into the desired protein.[8][9][10] Studies have shown that stereopure LNPs,
particularly those with the (S) enantiomer of C12-200, can be more effective and better
tolerated in vivo compared to their racemic counterparts.[11]

Conclusion

(S)-C12-200 is a highly effective ionizable lipid for the formulation of LNPs for nucleic acid
delivery. Its well-defined stereochemistry and pH-responsive character are key to its function. A
thorough understanding of its physicochemical properties and the application of standardized
characterization protocols are essential for the development of safe and effective LNP-based
therapeutics. Further research to experimentally determine properties such as logP and CMC
will provide a more complete profile of this important lipid and aid in the rational design of future
delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

